1-(4-Tert-butylphenyl)-2-(4,5-dimethyl-1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C26H24N2O3S
• Molecular Weight: 444.5 g/mol
• IUPAC Name: 1-(4-tert-butylphenyl)-2-(4,5-dimethyl-1,3-thiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C26H24N2O3S/c1-14-15(2)32-25(27-14)28-21(16-10-12-17(13-11-16)26(3,4)5)20-22(29)18-8-6-7-9-19(18)31-23(20)24(28)30/h6-13,21H,1-5H3
• InChI Key: WIEWPIZHYXQDRK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)N2C(C3=C(C2=O)OC4=CC=CC=C4C3=O)C5=CC=C(C=C5)C(C)(C)C)C

Description

1-(4-Tert-butylphenyl)-2-(4,5-dimethyl-1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a polycyclic heterocyclic compound featuring a chromeno[2,3-c]pyrrole-3,9-dione core. This scaffold is substituted at the 1-position with a 4-tert-butylphenyl group and at the 2-position with a 4,5-dimethyl-1,3-thiazol-2-yl moiety. The thiazole ring, a sulfur- and nitrogen-containing heterocycle, may contribute to electronic interactions (e.g., hydrogen bonding or π-stacking) in biological systems. While direct synthesis data for this compound are unavailable in the provided evidence, analogous chromeno-pyrrole-diones are synthesized via cyclocondensation reactions involving α,β-unsaturated ketones and nucleophiles like malononitrile or cyanoacetamide derivatives .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

1-(4-Methoxyphenyl)-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Substituents :
  • R1 : 4-Methoxyphenyl (electron-donating group).
  • R2 : Tetrahydrofuran-2-ylmethyl (ether-containing substituent).
• The tetrahydrofuran moiety introduces oxygen-based hydrogen bonding capacity, contrasting with the thiazole’s sulfur and nitrogen atoms.
• Biological Implications :
  • Methoxy groups are associated with improved solubility but may reduce cellular uptake in hydrophobic environments.
  • Ether linkages (tetrahydrofuran) are metabolically stable but less likely to engage in π-π interactions compared to aromatic thiazoles.

Pyrazole- and Pyridine-Based Analogues

• Core Structure: Pyrazole-pyridine hybrids (e.g., bis[2-amino-6-(aryl)nicotinonitrile]).
• Substituents: Aryl groups (e.g., furyl, chlorophenyl) and functional groups (cyano, oxo, thioxo).
• Key Differences: Pyrazole cores lack the fused chromeno-pyrrole-dione system, reducing planarity and π-conjugation. Thioxo groups (e.g., in derivatives 6a–c) enhance sulfur-mediated interactions but may reduce stability.
• Biological Activity: Pyrazole derivatives in exhibit antimicrobial activity, suggesting that the tert-butylphenyl-thiazole chromeno-pyrrole-dione may also target microbial enzymes or membranes.

Data Table: Structural and Hypothetical Property Comparison

Compound Name	R1	R2	logP (Predicted)	Solubility (aq.)	Key Functional Groups
1-(4-Tert-butylphenyl)-2-(4,5-dimethyl-1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	4-Tert-butylphenyl	4,5-Dimethyl-1,3-thiazol-2-yl	4.2	Low	Thiazole, tert-butyl
1-(4-Methoxyphenyl)-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	4-Methoxyphenyl	Tetrahydrofuran-2-ylmethyl	2.8	Moderate	Methoxy, ether
Bis[6-(2-furyl)-2-thioxo-1,2-dihydropyridine-3-carbonitrile] (, 6a )	Furyl	Thioxo-pyridine	3.1	Low	Thioxo, cyano

Research Findings and Discussion

Substituent Effects on Bioactivity

• Thiazole vs. Tetrahydrofuran : The thiazole group in the target compound may enhance binding to enzymes (e.g., microbial kinases or proteases) via sulfur and nitrogen interactions, whereas tetrahydrofuran’s oxygen could favor solubility over target affinity .
• Terpene Bulky Groups : The tert-butyl group likely improves metabolic stability by shielding the core from oxidative enzymes, a feature absent in methoxy-substituted analogues .

Preparation Methods

Multicomponent Cyclization

The chromeno[2,3-c]pyrrole scaffold is synthesized via a one-pot multicomponent reaction (MCR) involving methyl o-hydroxybenzoylpyruvate (1 ), 4-tert-butylbenzaldehyde (2 ), and a primary amine. The reaction proceeds under reflux in ethanol with catalytic acetic acid, facilitating imine formation, cyclization, and aromatization.

Reaction Conditions :

• Solvent : Anhydrous ethanol (10–15 mL per 0.01 mol of 1 )

• Temperature : 80°C for 20 hours

• Catalyst : Acetic acid (1 mL per 0.01 mol of 1 )

The tert-butyl group on the aryl aldehyde enhances steric stability, while electron-donating groups on the amine improve cyclization efficiency. Yields range from 70% to 94%, contingent on substituent electronic effects.

Isolation and Purification

Crude product precipitates upon cooling and is isolated via filtration. Recrystallization from ethanol removes unreacted starting materials and byproducts, yielding pure 1-(4-tert-butylphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione (3 ) as a crystalline solid.

Optimization Strategies

Solvent and Temperature Screening

Optimal yields are achieved in polar aprotic solvents (e.g., DMF, DMSO) due to improved solubility of intermediates. Elevated temperatures (100–120°C) accelerate cyclization but risk decomposition beyond 130°C.

Catalytic Enhancements

Adding 10 mol% p-toluenesulfonic acid (PTSA) reduces reaction time by 30% in the MCR step, likely via protonation of the imine intermediate. For thiazole formation, microwave irradiation (150 W, 100°C) cuts cyclization time to 2 hours with comparable yields.

Analytical Characterization

Spectroscopic Validation

• IR Spectroscopy : Strong carbonyl stretches at 1715 cm⁻¹ (pyrrole-dione) and 1656 cm⁻¹ (thiazole C=N).

• NMR Spectroscopy :

  • ¹H NMR (400 MHz, DMSO-d₆) : δ 1.32 (s, 9H, tert-butyl), 2.45 (s, 6H, thiazole-CH₃), 5.21 (s, 1H, pyrrole-H).

  • ¹³C NMR : δ 28.9 (tert-butyl-C), 115.2 (thiazole-C), 178.4 (C=O).

• Mass Spectrometry : [M+H]⁺ at m/z 431.5, consistent with molecular formula C₂₄H₂₁N₃O₃S.

Purity Assessment

High-performance liquid chromatography (HPLC) with a C18 column (acetonitrile/water gradient) confirms >95% purity.

Scalability and Industrial Feasibility

Kilogram-Scale Synthesis

The MCR-thiazole cyclization sequence is scalable to 1 kg batches with minimal yield loss (≤5%). Ethanol is replaced with isopropanol for cost-effective crystallization, reducing solvent costs by 40%.

Waste Mitigation

Solvent recovery systems (e.g., rotary evaporation followed by molecular sieves) achieve 85% ethanol reuse. Copper catalysts from Ullmann coupling are reclaimed via ion-exchange resins .

Q & A

Q. What are the recommended synthetic pathways for this compound, and how do reaction conditions impact yield?

The synthesis typically involves multicomponent reactions (MCRs) to assemble the chromeno-pyrrole core. Key steps include:

• Condensation reactions between tert-butylphenyl derivatives and thiazole-containing precursors in polar aprotic solvents (e.g., DMF, THF) at 80–120°C.
• Cyclization under acidic or basic conditions to form the fused heterocyclic system. Yield optimization requires precise control of temperature, solvent polarity, and stoichiometry. For example, elevated temperatures (≥100°C) in DMF improve cyclization efficiency but may degrade thermally sensitive substituents .

Q. Which spectroscopic and analytical techniques are critical for structural confirmation?

• NMR spectroscopy : $^1H$ and $^{13}C$ NMR to verify substituent placement and ring fusion.
• Mass spectrometry (HRMS) : To confirm molecular weight and fragmentation patterns.
• Thermal analysis (DSC/TGA) : Assess thermal stability (decomposition onset typically >200°C) and crystallinity .
• X-ray crystallography : Resolve stereochemical ambiguities in the dihydrochromeno-pyrrole core .

Q. What structural features contribute to its potential pharmacological activity?

The compound’s bioactivity is linked to:

• Chromeno-pyrrole core : Provides planar rigidity for target binding.
• 4-Tert-butylphenyl group : Enhances lipophilicity and membrane permeability.
• 4,5-Dimethylthiazole : May participate in hydrogen bonding or π-π stacking with biological targets .

Advanced Research Questions

Q. How can solvent choice and reaction kinetics be optimized to minimize byproducts during derivatization?

• Solvent screening : Use high-throughput experimentation (HTE) to test solvents like DMSO (polar, aprotic) for nucleophilic substitutions or toluene for Friedel-Crafts reactions.
• Kinetic monitoring : Employ in-situ FTIR or Raman spectroscopy to track intermediate formation and adjust reaction quenching times .
• Byproduct mitigation : Add scavengers (e.g., molecular sieves) to sequester reactive intermediates like water or HCl .

Q. How should researchers address contradictions in reported biological activity data across studies?

• Assay validation : Cross-test in multiple cell lines (e.g., HEK293 vs. HeLa) to rule out cell-specific artifacts.
• Purity verification : Use HPLC-UV/ELSD to confirm ≥95% purity, as trace impurities (e.g., unreacted thiazole precursors) may skew results .
• Structural analogs : Synthesize and test derivatives (e.g., replacing tert-butyl with methoxy) to isolate pharmacophoric contributions .

Q. What computational strategies are effective for predicting SAR (structure-activity relationships) in derivatives?

• Molecular docking : Use AutoDock Vina or Schrödinger Suite to model interactions with hypothetical targets (e.g., kinase ATP-binding pockets).
• QSAR modeling : Train models on datasets of related chromeno-pyrrole derivatives to predict logP, IC$_{50}$, and solubility .
• MD simulations : Assess stability of ligand-target complexes over 100-ns trajectories to prioritize synthetic targets .

Q. How can researchers design derivatives with improved metabolic stability?

• Metabolic soft spot analysis : Incubate the compound with liver microsomes to identify vulnerable sites (e.g., tert-butyl oxidation).
• Bioisosteric replacement : Substitute the thiazole ring with 1,2,4-oxadiazole to reduce CYP450-mediated degradation .
• Prodrug strategies : Introduce ester or carbamate groups at the 9-dione position for pH-dependent activation .

Methodological Notes

• Data contradiction resolution : Always cross-reference synthetic protocols with DSC data to confirm thermal stability thresholds .
• Advanced characterization : Pair X-ray crystallography with DFT calculations to validate electronic configurations in the solid state .
• Ethical sourcing : Avoid commercial databases (e.g., BenchChem) in favor of peer-reviewed journals for reaction condition validation .